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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B3029836

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Yellow 44, also known as Direct Fast Yellow GC or Sirius Yellow GC, is a versatile diazo
dye.[1] While extensively used in the textile industry, it also finds application as a biological
stain in histology and microbiology to aid in the visualization of cellular structures.[1] This
document provides a detailed guide for the application of Direct Yellow 44 in tissue pathology
staining. Due to the limited availability of specific published protocols for Direct Yellow 44 in
this application, the following guidelines are based on standard histological practices and
protocols for structurally related direct dyes, such as Sirius Red. User validation and
optimization for specific tissues and applications are highly recommended.

Physicochemical and Safety Data

A comprehensive understanding of the dye's properties and safety information is crucial for its
effective and safe use in a laboratory setting.
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Property Value Reference
C.I. 29000, Direct Fast Yellow
Synonyms . [1]
GC, Sirius Yellow GC
CAS Number 8005-52-5 [1]
Molecular Formula C27H20N6Na208S [2]
Molecular Weight 634.53 g/mol [2]
Appearance Yellow to brown powder [2]
Soluble in water (green-light
Solubility yellow solution), slightly [2]
soluble in alcohol.
Safety Information Description Reference

Hazard Statements

May cause an allergic skin

reaction.

[3]

Precautionary Statements

Avoid breathing dust. Wear
protective gloves, clothing, and
eye protection. IF ON SKIN:
Wash with plenty of water. If
skin irritation or rash occurs:

Get medical help.

[3]

Store in a tightly closed

Storage container in a dry, cool, and [3]
well-ventilated place.
Dispose of contents/container
to an appropriate treatment

Disposal and disposal facility in [3]

accordance with applicable

laws and regulations.

Experimental Protocols
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The following protocol is a general guideline adapted from procedures for other direct dyes
used in histology.[4] Optimization of incubation times and solution concentrations is
recommended for optimal results with different tissue types.

l. Reagents and Solutions

o Direct Yellow 44 Staining Solution (0.1% wi/v)
o Direct Yellow 44 powder: 0.1 g
o Distilled water: 100 mL

o Note: The optimal concentration may vary (e.g., 0.05% to 0.5%). It is advisable to prepare
small volumes of different concentrations for initial testing.

Acidified Water (for differentiation, if necessary)

o Distilled water: 100 mL

o Glacial acetic acid: 0.5 mL

Counterstain (e.g., Mayer's Hematoxylin)

Dehydration Solutions: Graded alcohols (70%, 95%, 100% ethanol)

Clearing Agent: Xylene or a xylene substitute

Mounting Medium: Resin-based mounting medium

Il. Staining Procedure for Paraffin-Embedded Sections

» Deparaffinization and Rehydration:
1. Immerse slides in xylene (or substitute) - 2 changes of 5 minutes each.
2. Immerse in 100% ethanol - 2 changes of 3 minutes each.

3. Immerse in 95% ethanol - 2 changes of 3 minutes each.
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4. Immerse in 70% ethanol - 2 changes of 3 minutes each.
5. Rinse in distilled water.
e Staining:

1. Immerse slides in the 0.1% Direct Yellow 44 staining solution for 10-30 minutes at room
temperature. Optimization of staining time is critical.

2. Rinse briefly in distilled water to remove excess stain.
 Differentiation (Optional):

1. If the staining is too intense, briefly dip the slides in acidified water and check
microscopically until the desired differentiation is achieved.

2. Wash thoroughly in running tap water.
» Counterstaining:
1. Immerse slides in Mayer's Hematoxylin for 3-5 minutes.
2. "Blue" the sections in running tap water for 5 minutes.
e Dehydration, Clearing, and Mounting:
1. Dehydrate through graded alcohols (70%, 95%, 100% ethanol).
2. Clear in xylene (or substitute) - 2 changes of 5 minutes each.

3. Mount with a resin-based mounting medium.

lll. Expected Results

o Target Structures (e.g., collagen, amyloid): Yellow

e Nuclei: Blue/Purple
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Note: The specificity of Direct Yellow 44 for particular tissue components like collagen or
amyloid has not been extensively documented. Empirical validation is necessary.

Mandatory Visualizations
Experimental Workflow

Caption: A flowchart illustrating the step-by-step experimental workflow for Direct Yellow 44
tissue pathology staining.

Logical Relationship of Direct Dyes in Histopathology

Caption: A diagram showing the logical relationship of direct dyes, including Direct Yellow 44,
to their properties and target tissue components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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